Cas no 6297-20-7 ( )

• Product Name: &nbsp
• CAS No: 6297-20-7
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 958422
• PubChem ID: 226638
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-(dimethylamino)-3-phenylurea
• 1,1-dimethyl-4-phenyl semicarbazide
• 1,1-Dimethyl-4-phenyl-semicarbazid
• 1,1-Dimethyl-4-phenylsemicarbazid (I)
• 1.1-Dimethyl-4-phenylsemicarbazid
• 1-dimethylamino-3-phenyl-urea
• 2,2-dimethyl-n-phenylhydrazinecarboxamide
• AC1L5EWR
• AC1Q5NHG
• CTK2F6115
• N.N-Dimethyl-N'-anilinoformyl-hydrazin
• N-Dimethylamino-N'-phenylharnstoff
• NSC17315
• SureCN8613812
• SCHEMBL8613812
• 6297-20-7
• 1,1-dimethyl-4-phenylsemicarbazide
• NSC 17315
• AKOS024334490
• NSC-17315
• DTXSID90280516
•  

• Inchi： 1S/C9H13N3O/c1-12(2)11-9(13)10-8-6-4-3-5-7-8/h3-7H,1-2H3,(H2,10,11,13)
• InChI Key： BLLVAMIYYPAARX-UHFFFAOYSA-N
• SMILES： O=C(NN(C)C)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 179.10599
• Monoisotopic Mass: 179.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Density: 1.155
• Refractive Index: 1.591
• PSA: 44.37
• LogP: 1.74860